![molecular formula C10H17NOS B1306485 2-[(3-Methyl-thiophen-2-ylmethyl)-amino]-butan-1-ol CAS No. 869943-05-5](/img/structure/B1306485.png)
2-[(3-Methyl-thiophen-2-ylmethyl)-amino]-butan-1-ol
Description
2-[(3-Methyl-thiophen-2-ylmethyl)-amino]-butan-1-ol, also known as 2-Methylthio-N-butyl-amine (MTNBA), is an organosulfur compound that belongs to the class of amines. It is a colorless to pale yellow liquid with a pungent odor. MTNBA has been studied for its potential applications in the fields of synthetic chemistry, pharmacology, biochemistry, and physiology. In particular, its synthesis method, mechanism of action, biochemical and physiological effects, and advantages and limitations for lab experiments have been investigated.
Scientific Research Applications
Application in Organic Chemistry
Field
Application
Thiophene derivatives are used in the synthesis of polyheterocyclic compounds .
Method
The compound 2-benzyl-3-morpholino-7-(thiophen-2-yl)-6-(thiophen-2-ylmethyl)-6,7-dihydro-5H-pyrrolo[3,4-b]pyridin-5-one was synthesized via a one-pot process involving an Ugi-Zhu three-component reaction coupled to a cascade aza-Diels-Alder cycloaddition/N-acylation/decarboxylation/dehydration process .
Results
The process increased the overall yield by up to 73%, while decreasing the reaction time to less than one hour .
Application in Medicinal Chemistry
Field
Application
Thiophene-based analogs are a potential class of biologically active compounds. They play a vital role for medicinal chemists to improve advanced compounds with a variety of biological effects .
Method
The synthesis of thiophene derivatives is typically achieved through condensation reactions, including Gewald, Paal–Knorr, Fiesselmann, and Hinsberg synthesis .
Results
Thiophene derivatives exhibit many pharmacological properties such as anticancer, anti-inflammatory, antimicrobial, antihypertensive, and anti-atherosclerotic properties .
Application in Polymer Chemistry
Field
Application
Thiophene derivatives are used in the synthesis of conductive polymers .
Method
The polymerization of thiophene derivatives is typically achieved through oxidative coupling reactions .
Results
The resulting polymers exhibit electrical conductivity and have potential applications in organic electronics .
Application in Battery Technology
Field
Application
Thiophene derivatives are used as additives in lithium-ion batteries .
Method
These additives form protective interphases that prevent parasitic carbonate oxidation .
Results
In certain cases, they stabilize electrolytes from reduction at anode surfaces or even serve as flame-retardants that postpone the thermal runaway during overcharge .
properties
IUPAC Name |
2-[(3-methylthiophen-2-yl)methylamino]butan-1-ol |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C10H17NOS/c1-3-9(7-12)11-6-10-8(2)4-5-13-10/h4-5,9,11-12H,3,6-7H2,1-2H3 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
WWSKFEIFENZNJV-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCC(CO)NCC1=C(C=CS1)C |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C10H17NOS |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
199.32 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Solubility |
26.6 [ug/mL] (The mean of the results at pH 7.4) |
Source
|
| Record name | SID24804159 | |
| Source | Burnham Center for Chemical Genomics | |
| URL | https://pubchem.ncbi.nlm.nih.gov/bioassay/1996#section=Data-Table | |
| Description | Aqueous solubility in buffer at pH 7.4 | |
Product Name |
2-[(3-Methyl-thiophen-2-ylmethyl)-amino]-butan-1-ol | |
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